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Compound of Interest

Compound Name: 5-Ethylpyridazin-3-amine

Cat. No.: B15072842 Get Quote

Note to the Reader: As of October 2025, publicly available research on the specific applications

of 5-Ethylpyridazin-3-amine in agriculture is limited. However, the pyridazine chemical

structure is a crucial component in the development of various agrochemicals.[1][2] This

document provides a detailed overview of the application of a representative pyridazine-based

insecticide, Dimpropyridaz, to illustrate the potential roles and research methodologies for this

class of compounds in agriculture. The protocols and data presented are based on established

research for Dimpropyridaz and similar compounds and should be adapted as necessary for

novel derivatives.

Introduction: The Role of the Pyridazine Scaffold in
Agrochemicals
The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, is a key

structural motif in the design of modern agrochemicals.[2][3] Its unique electronic properties

and ability to be readily functionalized have led to the development of compounds with a range

of biological activities, including insecticidal, herbicidal, and fungicidal properties.[1][4] One of

the most recent advancements in this area is the development of Dimpropyridaz, a novel

insecticide for controlling piercing-sucking pests.[5][6]
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Dimpropyridaz is a novel insecticide developed by BASF that is effective against a variety of

piercing-sucking insects, such as aphids and whiteflies.[5][6] It represents a new class of

insecticides known as Pyridazine Pyrazole Carboxamides (PPCs).[7]

Mode of Action:

Dimpropyridaz functions as a pro-insecticide, meaning it is converted into its active form within

the target insect.[5] The active metabolite works by inhibiting the function of the insect's

chordotonal organs, which are sensory organs responsible for hearing and proprioception.[5][7]

This disruption occurs upstream of the Transient Receptor Potential Vanilloid (TRPV) channels,

a different target than other insecticides like pymetrozine and flonicamid.[5][7] The inhibition of

the chordotonal organs leads to a decrease in intracellular calcium levels, silencing the nerve

signals, which results in disorientation, cessation of feeding, and eventual death of the insect.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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